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Compound of Interest

Compound Name: Bis(triethoxysilyl)methane

Cat. No.: B091341

Audience: Researchers, scientists, and drug development professionals.

This guide provides the fundamental molecular properties of bis(triethoxysilyl)methane, a
versatile organosilane compound used in the synthesis of hybrid organic-inorganic materials.[1]

Core Molecular Data

Bis(triethoxysilyl)methane is characterized by a methane group bridging two triethoxysilyl
units.[1] The compound's key quantitative identifiers are its molecular formula and molecular
weight.

The molecular formula of bis(triethoxysilyl)methane is C13H3206Si2.[1][2][3][4] Its molecular
weight is approximately 340.56 g/mol .[1][2][3][4]

Data Presentation

For ease of comparison and quick reference, the core quantitative data for
bis(triethoxysilyl)methane is summarized in the table below.

Property Value
Molecular Formula C13H3206Si2[1][2][3][4]
Molecular Weight 340.56 g/mol [1][2][3][4]
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Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.
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Caption: Core properties of Bis(triethoxysilyl)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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